Cas no 21269-85-2 (1,2,3,4-tetrahydro-Pyrido[1,2-a]benzimidazol-4-ol)

• Product name: 1,2,3,4-tetrahydro-Pyrido[1,2-a]benzimidazol-4-ol
• CAS No: 21269-85-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 911436
• PubChem ID: 12515597

1,2,3,4-tetrahydro-Pyrido[1,2-a]benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-Pyrido[1,2-a]benzimidazol-4-ol
• 21269-85-2
• SCHEMBL8810696
• 1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-4-ol

• Inchi： InChI=1S/C11H12N2O/c14-10-6-3-7-13-9-5-2-1-4-8(9)12-11(10)13/h1-2,4-5,10,14H,3,6-7H2
• InChI Key： GFHWQUFAAVIVNQ-UHFFFAOYSA-N
• SMILES： C1CC(C2=NC3=CC=CC=C3N2C1)O

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų